Cas no 2137439-84-8 (rac-(2R,5S)-5-[(2,6-diethylmorpholin-4-yl)methyl]oxolane-2-carboxylic acid)

• Product Name: rac-(2R,5S)-5-[(2,6-diethylmorpholin-4-yl)methyl]oxolane-2-carboxylic acid
• CAS No: 2137439-84-8
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5895403
• PubChem ID: 165455048
• Update Time: 2025-07-01

rac-(2R,5S)-5-[(2,6-diethylmorpholin-4-yl)methyl]oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-715238
• 2137439-84-8
• rac-(2R,5S)-5-[(2,6-diethylmorpholin-4-yl)methyl]oxolane-2-carboxylic acid

• Inchi： 1S/C14H25NO4/c1-3-10-7-15(8-11(4-2)18-10)9-12-5-6-13(19-12)14(16)17/h10-13H,3-9H2,1-2H3,(H,16,17)/t10?,11?,12-,13+/m0/s1
• InChI Key： HDGJISMEVKNFBZ-IFWUJCSASA-N
• SMILES： O1C(CC)CN(CC1CC)C[C@@H]1CC[C@H](C(=O)O)O1

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 59Ų

Additional information on rac-(2R,5S)-5-[(2,6-diethylmorpholin-4-yl)methyl]oxolane-2-carboxylic acid

Rac-(2R,5S)-5-[(2,6-Diethylmorpholin-4-yl)methyl]oxolane-2-carboxylic Acid: A Comprehensive Overview

Rac-(2R,5S)-5-[(2,6-Diethylmorpholin-4-yl)methyl]oxolane-2-carboxylic acid is a compound with the CAS registry number 2137439-84-8, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a racemic mixture of two enantiomers, specifically the (2R,5S) configuration, which contributes to its stereochemical properties and biological activity.

The core structure of this compound is an oxolane ring, also known as a tetrahydrofuran (THF) ring, which is a five-membered cyclic ether. The oxolane ring is substituted at the 5-position with a (2,6-diethylmorpholin-4-yl)methyl group, introducing additional complexity and functionality. Morpholine derivatives are well-known for their versatility in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, enhancing their potential for binding to biological targets. The presence of diethyl substituents on the morpholine ring further modulates the physicochemical properties of the compound, such as lipophilicity and solubility.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing pharmacokinetic profiles and minimizing adverse effects. The (2R,5S) configuration of this compound suggests that it may exhibit enantioselective behavior in biological systems. This stereochemical specificity could be advantageous in targeting specific receptors or enzymes, making it a promising candidate for further exploration in therapeutic areas such as central nervous system disorders or inflammation.

From a synthetic perspective, the construction of this compound involves multi-step processes that require precise control over stereochemistry. Techniques such as asymmetric catalysis or chiral resolution are often employed to obtain enantiomerically pure compounds. The synthesis of rac-(2R,5S)-5-[(2,6-diethylmorpholin-4-yl)methyl]oxolane-2-carboxylic acid likely involves the coupling of morpholine derivatives with appropriately substituted oxolane precursors under controlled conditions.

In terms of biological activity, this compound has been investigated for its potential as a modulator of ion channels or receptor antagonists. Ion channels are critical for various physiological processes, and their dysregulation is implicated in numerous diseases. By targeting these channels, compounds like rac-(2R,5S)-5-[(2,6-diethylmorpholin-4-yl)methyl]oxolane-2-carboxylic acid could offer therapeutic benefits in conditions such as epilepsy or chronic pain.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of this compound using molecular docking studies and quantitative structure-property relationship (QSPR) models. These computational tools provide valuable insights into the optimization of lead compounds for drug development.

Another area of interest is the evaluation of this compound's metabolism and toxicity profiles. Understanding how it is processed by the body and whether it accumulates to toxic levels is crucial for determining its suitability as a drug candidate. Preclinical studies involving animal models can provide critical data on its safety and efficacy before advancing to clinical trials.

In conclusion, rac-(2R,5S)-5-[(2,6-diethylmorpholin-4-yl)methyl]oxolane-2-carboxylic acid represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structure, stereochemical properties, and functional groups make it a valuable subject for further investigation. As research progresses, this compound may pave the way for innovative therapeutic strategies addressing unmet medical needs.